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Compound of Interest

Compound Name: Izorlisib

Cat. No.: B612118 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Izorlisib (also known as CH5132799), a selective class I

PI3K inhibitor used in research. This guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and environmental protection.

Disclaimer: The following procedures are based on general best practices for hazardous and

investigational drug disposal. A complete, official Safety Data Sheet (SDS) with specific

disposal instructions for Izorlisib was not publicly available at the time of this writing. One

available supplier SDS lacks detailed disposal information and contradicts hazard information

from other suppliers. Therefore, it is mandatory to consult your institution's Environmental

Health and Safety (EHS) department and the official SDS provided by your supplier before

handling or disposing of this compound.

Understanding the Hazards
Izorlisib is an antineoplastic agent and should be handled as a hazardous chemical.[1] While

one supplier SDS states it is not a hazardous substance, another provides specific GHS

hazard statements, which should be considered for a conservative safety approach.[2][3] All

personnel must be trained on the potential hazards and wear appropriate Personal Protective

Equipment (PPE).
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Property Value Source(s)

Synonyms CH5132799, MEN1611, PA799 [3]

Molecular Formula C15H19N7O3S [4][5][6]

Molecular Weight 377.42 g/mol [4][5][6]

Appearance White Crystalline Powder [5]

Solubility
Soluble in DMSO (approx. 12

mg/mL)
[4][5]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3]

Step-by-Step Disposal Protocol
The disposal of Izorlisib must comply with all applicable federal, state, and local regulations,

such as the Resource Conservation and Recovery Act (RCRA).[7] The following protocol

outlines the recommended steps for disposing of Izorlisib as a non-RCRA hazardous

pharmaceutical waste.

Step 1: Waste Identification and Classification
Unused or Expired Product: Pure, unused, or expired Izorlisib is considered chemical

waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sandiegocounty.gov/content/dam/sdc/deh/hmd/pdf/HMG-8006%20(02-2022).pdf
https://easyrxcycle.com/blog/learning-non-hazardous-pharma-waste-guide-for-healthcare-facilities
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.hazardouswasteexperts.com/rcra-listed-wastes-toxic-acutely-toxic-or-merely-hazardous/
https://easyrxcycle.com/blog/learning-non-hazardous-pharma-waste-guide-for-healthcare-facilities
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.hazardouswasteexperts.com/rcra-listed-wastes-toxic-acutely-toxic-or-merely-hazardous/
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://easyrxcycle.com/blog/learning-non-hazardous-pharma-waste-guide-for-healthcare-facilities
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.sandiegocounty.gov/content/dam/sdc/deh/hmd/pdf/HMG-8006%20(02-2022).pdf
https://www.sandiegocounty.gov/content/dam/sdc/deh/hmd/pdf/HMG-8006%20(02-2022).pdf
https://www.benchchem.com/product/b612118?utm_src=pdf-body
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b612118?utm_src=pdf-body
https://www.benchchem.com/product/b612118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grossly Contaminated Items: Items heavily contaminated with Izorlisib, such as a flask

containing residual powder or a vial with remaining solution, must be disposed of as

hazardous chemical waste.

Trace Contaminated Items: Items with trace amounts of contamination, such as used gloves,

bench paper, and empty vials, should also be segregated as hazardous waste. Do not

dispose of these items in the regular or biohazardous trash.

Step 2: Segregation
Isolate all Izorlisib waste from other waste streams (e.g., regular trash, biohazardous waste,

radioactive waste).[4]

Keep solid and liquid waste in separate, dedicated containers.

Step 3: Containerization
Solid Waste: Collect solid waste (e.g., unused powder, contaminated PPE, and labware) in a

rigid, leak-proof container with a secure screw-top lid. The container must be compatible with

the chemical.

Liquid Waste: Collect liquid waste (e.g., stock solutions in DMSO) in a designated, leak-

proof, and shatter-resistant container (e.g., a Nalgene bottle) with a secure screw-cap. Do

not overfill containers; leave at least 10% headspace.

Sharps: Any sharps (needles, scalpels) contaminated with Izorlisib must be placed in a

designated sharps container for chemical waste, often a different color (e.g., black) than

those for biohazardous sharps. Do not place these in a red biohazardous sharps container.

Step 4: Labeling
Clearly label every waste container with a "Hazardous Waste" tag as soon as the first piece

of waste is added.

The label must include:

The words "Hazardous Waste."
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The full chemical name: "Izorlisib (CH5132799)."

An accurate list of all container contents, including solvents (e.g., "Izorlisib in DMSO").

The approximate concentration and volume.

The associated hazards (e.g., "Toxic," "Irritant").

The accumulation start date.

Step 5: Storage
Store sealed hazardous waste containers in a designated Satellite Accumulation Area (SAA)

within or near the laboratory.

Ensure the storage area is secure and away from drains, heat sources, and incompatible

chemicals.

Liquid waste containers must be kept in secondary containment (e.g., a plastic tub) to

prevent spills.

Step 6: Final Disposal
Once the container is full or you are finished generating this waste stream, arrange for

pickup through your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

The EHS department will transport the waste to a licensed facility for final disposal, which is

typically high-temperature incineration.[7]

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the PI3K/Akt/mTOR signaling pathway targeted by Izorlisib
and the general workflow for hazardous chemical disposal.
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Caption: PI3K signaling pathway inhibited by Izorlisib.
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Caption: General workflow for hazardous chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

